1-Piperazinecarbothioamide, N-(2-(1,1-dimethylethyl)-5-methoxy-6-benzothiazolyl)-4-methyl-
Overview
Description
Cgp 20309 is a thiocarbonylamides with high antifilarial activities.
Scientific Research Applications
Synthesis and Pharmacological Applications
Synthesis of Piperazine-based Compounds : Piperazine derivatives have been synthesized and evaluated for their therapeutic potential. For example, novel piperazine-linked benzothiazolyl-4-thiazolidinones showed significant antibacterial effects against various bacterial strains, demonstrating their potential as antimicrobial agents (Patel & Park, 2014).
Antitumor Agents : Some benzothiazole, benzimidazole, and benzoxazole derivatives, which are structurally related to the compound , have shown promise as antitumor agents. These compounds have undergone lead optimization to improve solubility and retain antiproliferative activity, suggesting potential in cancer therapy (Xiang et al., 2012).
Antimicrobial Activity : Piperazine derivatives have been synthesized and assessed for their antimicrobial activities. Compounds like N-aryl-4-(4-methyl-piperazine-1-ylmethyl)benzamide derivatives have shown significant potential against pathogenic bacterial strains, indicating their usefulness in addressing antibiotic resistance (Shroff et al., 2022).
Enzyme Inhibition for Diabetes Treatment : Piperazine derivatives have been investigated as inhibitors of pyruvate dehydrogenase kinase, which is a potential target for treating diabetes. The optimization of these compounds has led to significant enhancements in inhibitory potency, demonstrating their potential in diabetes management (Aicher et al., 2000).
properties
CAS RN |
122378-48-7 |
|---|---|
Product Name |
1-Piperazinecarbothioamide, N-(2-(1,1-dimethylethyl)-5-methoxy-6-benzothiazolyl)-4-methyl- |
Molecular Formula |
C18H26N4OS2 |
Molecular Weight |
378.6 g/mol |
IUPAC Name |
N-(2-tert-butyl-5-methoxy-1,3-benzothiazol-6-yl)-4-methylpiperazine-1-carbothioamide |
InChI |
InChI=1S/C18H26N4OS2/c1-18(2,3)16-19-13-10-14(23-5)12(11-15(13)25-16)20-17(24)22-8-6-21(4)7-9-22/h10-11H,6-9H2,1-5H3,(H,20,24) |
InChI Key |
QQKZAUPDCVHWJD-UHFFFAOYSA-N |
Isomeric SMILES |
CC(C)(C)C1=NC2=CC(=C(C=C2S1)N=C(N3CCN(CC3)C)S)OC |
SMILES |
CC(C)(C)C1=NC2=CC(=C(C=C2S1)NC(=S)N3CCN(CC3)C)OC |
Canonical SMILES |
CC(C)(C)C1=NC2=CC(=C(C=C2S1)NC(=S)N3CCN(CC3)C)OC |
Appearance |
Solid powder |
Other CAS RN |
122378-48-7 |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO, not in water |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Cgp 20309; Cgp20309; Cgp-20309. |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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